crebanine N-oxide
crebanine N-oxide
Brand Name:
Vulcanchem
CAS No.:
102719-85-7
VCID:
VC0018094
InChI:
InChI=1S/C20H21NO5/c1-21(22)7-6-11-8-16-20(26-10-25-16)18-12-4-5-15(23-2)19(24-3)13(12)9-14(21)17(11)18/h4-5,8,14H,6-7,9-10H2,1-3H3/t14?,21-/m1/s1
SMILES:
C[N+]1(CCC2=CC3=C(C4=C2C1CC5=C4C=CC(=C5OC)OC)OCO3)[O-]
Molecular Formula:
C20H21NO5
Molecular Weight:
355.4 g/mol
crebanine N-oxide
CAS No.: 102719-85-7
Main Products
VCID: VC0018094
Molecular Formula: C20H21NO5
Molecular Weight: 355.4 g/mol
| CAS No. | 102719-85-7 |
|---|---|
| Product Name | crebanine N-oxide |
| Molecular Formula | C20H21NO5 |
| Molecular Weight | 355.4 g/mol |
| IUPAC Name | (11R)-15,16-dimethoxy-11-methyl-11-oxido-3,5-dioxa-11-azoniapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene |
| Standard InChI | InChI=1S/C20H21NO5/c1-21(22)7-6-11-8-16-20(26-10-25-16)18-12-4-5-15(23-2)19(24-3)13(12)9-14(21)17(11)18/h4-5,8,14H,6-7,9-10H2,1-3H3/t14?,21-/m1/s1 |
| Standard InChIKey | FCZORVXRVVKVLF-OKKPIIHCSA-N |
| Isomeric SMILES | C[N@+]1(CCC2=CC3=C(C4=C2C1CC5=C4C=CC(=C5OC)OC)OCO3)[O-] |
| SMILES | C[N+]1(CCC2=CC3=C(C4=C2C1CC5=C4C=CC(=C5OC)OC)OCO3)[O-] |
| Canonical SMILES | C[N+]1(CCC2=CC3=C(C4=C2C1CC5=C4C=CC(=C5OC)OC)OCO3)[O-] |
| Synonyms | crebanine N-oxide |
| PubChem Compound | 128190 |
| Last Modified | Nov 11 2021 |
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